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Compound of Interest

Compound Name:
4-(Morpholine-4-

carbonyl)phenylboronic acid

Cat. No.: B047465 Get Quote

An In-Depth Technical Guide to the Safety and Handling of 4-(Morpholine-4-
carbonyl)phenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-(Morpholine-4-
carbonyl)phenylboronic acid (CAS No. 389621-84-5), a compound frequently utilized in

biomedical research and drug development.[1] Adherence to these guidelines is crucial for

ensuring laboratory safety and minimizing potential hazards.

Chemical Identification and Physical Properties
Proper identification is the first step in safe chemical handling.
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Property Value

Chemical Name 4-(Morpholine-4-carbonyl)phenylboronic acid

CAS Number 389621-84-5

Molecular Formula C11H14BNO4

Molecular Weight 235.05 g/mol

Appearance Solid

Storage Temperature 2-8°C, under inert atmosphere

Source:[1]

Hazard Identification and Classification
This compound is classified as hazardous. The following table summarizes its GHS

classification.

Hazard Class Hazard Statement

Acute toxicity, Oral H302: Harmful if swallowed

Skin corrosion/irritation H315: Causes skin irritation

Serious eye damage/eye irritation H319: Causes serious eye irritation

Acute toxicity, Inhalation H332: Harmful if inhaled

Specific target organ toxicity — single exposure

(Respiratory tract irritation)
H335: May cause respiratory irritation

GHS Pictogram:

GHS07: Exclamation Mark

Signal Word:

Warning
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Source: Achmem

Toxicological Data
While specific toxicological data for 4-(Morpholine-4-carbonyl)phenylboronic acid is not

readily available, data for its parent compounds, phenylboronic acid and morpholine, provide

an indication of its potential hazards.

Compound Route Species Value

Phenylboronic acid Oral Rat LD50: 740 mg/kg

Morpholine Oral Rat
LD50: 1050 - 1900

mg/kg

Morpholine Dermal Rabbit
LD50: 310 - 500

mg/kg

Source:[2][3][4][5][6]

Occupational exposure limits for morpholine have been established:

Organization TWA STEL

OSHA 20 ppm -

NIOSH 20 ppm 30 ppm

ACGIH 20 ppm -

Source:[7]

Experimental Protocols: Safe Handling and
Emergency Procedures
Adherence to standardized protocols is essential when working with this compound.

Standard Operating Procedure for Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b047465?utm_src=pdf-body
https://www.canada.ca/en/health-canada/services/environmental-workplace-health/occupational-health-safety/workplace-hazardous-materials-information-system/hazardous-substance-assessments/morpholine.html
https://www.nexchem.co.uk/wp-content/uploads/2022/09/Morpholine.pdf
https://www.chemicalbook.com/msds/phenylboronic-acid.htm
https://www.cdhfinechemical.com/images/product/msds/37_391779718_PHENYLBORONICACIDCASNO98-80-6MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=M2631&productDescription=MORPHOLINE+CERTIFIED+ACS+1L&vendorId=VN00033897&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/1315.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol outlines the necessary steps for safely handling 4-(Morpholine-4-
carbonyl)phenylboronic acid in a laboratory setting.

Pre-Handling Steps

Handling Procedure

Post-Handling Steps

Preparation

Handling

Post-Handling Spill Response

In case of spill

Waste Disposal

Review Safety Data Sheet (SDS)

Ensure fume hood is operational

Don appropriate Personal Protective Equipment (PPE)

Work within a certified chemical fume hood

Weigh solid in a tared, sealed container

Avoid generating dust

Keep container tightly closed when not in use

Decontaminate work area

Remove and properly dispose of PPE

Wash hands thoroughly

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b047465?utm_src=pdf-body
https://www.benchchem.com/product/b047465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Standard Operating Procedure for Handling 4-(Morpholine-4-carbonyl)phenylboronic acid.

Methodology:

Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure the

chemical fume hood is certified and functioning correctly. Don the required Personal

Protective Equipment (PPE), including a lab coat, chemical-resistant gloves (e.g., nitrile),

and safety goggles.[8]

Handling: All manipulations of the solid compound must be performed within a chemical

fume hood to minimize inhalation exposure.[8] To prevent dust generation, weigh the powder

in a tared, sealed container.[8] Always keep the container tightly closed when not in use.

Post-Handling: After use, decontaminate the work surface with a suitable solvent and

cleaning agent. Carefully remove and dispose of contaminated PPE in the designated

hazardous waste stream. Wash hands and forearms thoroughly with soap and water.[8]

Emergency Spill Response Protocol
This protocol provides a systematic approach to managing a spill of 4-(Morpholine-4-
carbonyl)phenylboronic acid.

Spill Occurs Evacuate immediate area and alert others Assess the spill

Minor Spill

Major Spill

Contain and clean up spill using appropriate kit
Trained personnel with PPE

Contact Environmental Health & Safety (EHS)
Seek professional assistance

Decontaminate the area Dispose of waste as hazardous End

Click to download full resolution via product page

Decision-making workflow for a chemical spill.

Methodology:

Immediate Actions: Evacuate the immediate spill area and alert nearby personnel.[9]
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Assessment: Determine the extent of the spill. For a minor spill (a small amount that can be

safely handled by trained laboratory personnel), proceed with cleanup. For a major spill, or if

you are uncertain, contact your institution's Environmental Health and Safety (EHS)

department immediately.

Cleanup (Minor Spill):

Don appropriate PPE, including respiratory protection if dust is present.

Cover the spill with an absorbent material to prevent the powder from becoming airborne.

[9][10]

Carefully sweep the absorbed material into a designated hazardous waste container.[9]

Avoid creating dust.

Clean the spill area with a wet cloth or paper towels, and place these in the hazardous

waste container.[9]

Decontamination: Thoroughly decontaminate the spill area with soap and water or an

appropriate laboratory detergent.[11]

Waste Disposal: Seal and label the hazardous waste container and dispose of it according to

your institution's guidelines.[11]

First Aid Measures
In case of exposure, immediate action is critical.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Source:[5][12]

Storage and Disposal
Proper storage and disposal are vital to prevent accidents and environmental contamination.

Storage
Store 4-(Morpholine-4-carbonyl)phenylboronic acid in a tightly sealed container in a cool,

dry, and well-ventilated area.[13] The recommended storage condition is at 2-8°C under an

inert atmosphere to maintain its stability. Keep it segregated from incompatible materials such

as strong oxidizing agents.

Disposal
Waste material should be treated as hazardous waste.
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Generate Waste

Collect in a designated, labeled, and sealed container

Segregate from incompatible waste streams

Store in a designated hazardous waste area

Arrange for disposal by certified hazardous waste personnel

Disposal Complete

Click to download full resolution via product page

Waste disposal workflow for 4-(Morpholine-4-carbonyl)phenylboronic acid.

Methodology:

Collection: Collect all waste, including contaminated PPE and cleaning materials, in a clearly

labeled, sealed, and chemically compatible container.[3]

Segregation: Do not mix boronic acid waste with other chemical waste streams unless

explicitly permitted by your institution's EHS department.[3]

Storage: Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area away from incompatible materials.
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Disposal: Arrange for pickup and disposal by your institution's EHS or a licensed hazardous

waste disposal company.[3] Do not dispose of this chemical down the drain or in regular

trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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